2-Chloro-5-(3-phenylbutylamino)benzoic acid

• IUPAC Name: 2-chloro-5-(3-phenylbutylamino)benzoic acid
• InChI: InChI=1S/C17H18ClNO2/c1-12(13-5-3-2-4-6-13)9-10-19-14-7-8-16(18)15(11-14)17(20)21/h2-8,11-12,19H,9-10H2,1H3,(H,20,21)
• InChI Key: DGZQOOJNYDFPCD-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNC1=CC(=C(C=C1)Cl)C(=O)O)C2=CC=CC=C2
• Molecular Formula: C17H18ClNO2
• Molecular Weight: 303.8 g/mol

Description

2-Chloro-5-(3-phenylbutylamino)benzoic acid, also known as CPBA, is a chemical compound that has been studied for its potential use in scientific research. It is a derivative of the nonsteroidal anti-inflammatory drug (NSAID) flufenamic acid, and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-Chloro-5-(3-phenylbutylamino)benzoic acid is not fully understood, but it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators such as prostaglandins. 2-Chloro-5-(3-phenylbutylamino)benzoic acid may also interact with other signaling pathways involved in inflammation and pain.
Biochemical and Physiological Effects:
2-Chloro-5-(3-phenylbutylamino)benzoic acid has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic effects, it has been shown to have antitumor activity, and may also have potential as a treatment for other diseases such as Alzheimer's disease and Parkinson's disease. 2-Chloro-5-(3-phenylbutylamino)benzoic acid has also been shown to modulate ion channels and neurotransmitter receptors, which may contribute to its effects on pain and inflammation.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(3-phenylbutylamino)benzoic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and has a well-characterized structure. In addition, it has been shown to have a variety of effects that may be useful for studying various biological processes. However, there are also some limitations to using 2-Chloro-5-(3-phenylbutylamino)benzoic acid in laboratory experiments. For example, its mechanism of action is not fully understood, and it may have off-target effects that could complicate interpretation of experimental results.

Future Directions

There are several potential future directions for research on 2-Chloro-5-(3-phenylbutylamino)benzoic acid. One area of interest is its potential use as a treatment for cancer and other diseases. Another area of interest is its effects on ion channels and neurotransmitter receptors, which could have implications for the treatment of pain and other neurological disorders. In addition, further studies are needed to fully understand the mechanisms of action of 2-Chloro-5-(3-phenylbutylamino)benzoic acid and its potential off-target effects.

Synthesis Methods

2-Chloro-5-(3-phenylbutylamino)benzoic acid can be synthesized through a multistep process that involves the reaction of flufenamic acid with 3-phenylbutylamine and chloroacetyl chloride. The resulting compound is then purified through recrystallization and characterized using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

2-Chloro-5-(3-phenylbutylamino)benzoic acid has been studied for its potential use in a variety of scientific research applications. It has been shown to have anti-inflammatory and analgesic effects, and may also have potential as a treatment for cancer and other diseases. In addition, 2-Chloro-5-(3-phenylbutylamino)benzoic acid has been used as a tool for studying the mechanisms of action of other drugs and compounds.